Nyasicol
Nyasicol
Brand Name:
Vulcanchem
CAS No.:
111518-95-7
VCID:
VC0168971
InChI:
InChI=1S/C17H16O6/c18-12-6-4-10(8-15(12)21)2-1-3-14(20)17(23)11-5-7-13(19)16(22)9-11/h4-9,14,17-23H,3H2/t14-,17-/m1/s1
SMILES:
C1=CC(=C(C=C1C#CCC(C(C2=CC(=C(C=C2)O)O)O)O)O)O
Molecular Formula:
C17H16O6
Molecular Weight:
316.30534
Nyasicol
CAS No.: 111518-95-7
Main Products
VCID: VC0168971
Molecular Formula: C17H16O6
Molecular Weight: 316.30534
| CAS No. | 111518-95-7 |
|---|---|
| Product Name | Nyasicol |
| Molecular Formula | C17H16O6 |
| Molecular Weight | 316.30534 |
| IUPAC Name | 4-[(4R,5R)-5-(3,4-dihydroxyphenyl)-4,5-dihydroxypent-1-ynyl]benzene-1,2-diol |
| Standard InChI | InChI=1S/C17H16O6/c18-12-6-4-10(8-15(12)21)2-1-3-14(20)17(23)11-5-7-13(19)16(22)9-11/h4-9,14,17-23H,3H2/t14-,17-/m1/s1 |
| SMILES | C1=CC(=C(C=C1C#CCC(C(C2=CC(=C(C=C2)O)O)O)O)O)O |
| Appearance | Oil |
| PubChem Compound | 75492724 |
| Last Modified | Nov 17 2021 |
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